Cas no 2228829-40-9 ({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl}(methyl)amine)

• Product Name: {1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl}(methyl)amine
• CAS No: 2228829-40-9
• MF: C₁₅H₂₈N₂
• MW: 236.396224021912
• CID: 6319607
• PubChem ID: 165866249
• Update Time: 2025-07-09

{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl}(methyl)amine
• {1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-2-methylpropan-2-yl}(methyl)amine
• EN300-1753407
• 2228829-40-9

• Inchi： 1S/C15H28N2/c1-11(2)10-17-12(3)8-14(13(17)4)9-15(5,6)16-7/h8,11,16H,9-10H2,1-7H3
• InChI Key： XTVNGTGYHNPOFT-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(=C1C)CC(C)(C)NC)CC(C)C

Computed Properties

• Exact Mass: 236.225248902g/mol
• Monoisotopic Mass: 236.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17Ų

Additional information on {1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl}(methyl)amine

Chemical Profile of 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl(methyl)amine (CAS No. 2228829-40-9)

The compound 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl(methyl)amine, identified by its CAS number 2228829-40-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a pyrrole ring and various alkyl substituents, contributes to its unique chemical properties and reactivity, making it a subject of extensive research interest.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The pyrrole moiety, a five-membered aromatic ring containing one nitrogen atom, is particularly noteworthy for its role in biological systems and pharmaceutical applications. The specific substitution pattern in 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl(methyl)amine introduces unique electronic and steric effects that can modulate its interactions with biological targets. This has led to investigations into its potential as a scaffold for designing small-molecule drugs with enhanced efficacy and selectivity.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical modifications. Researchers have been exploring various synthetic routes to derive analogs with tailored properties. The use of computational methods, such as molecular modeling and quantum mechanics simulations, has been instrumental in predicting the behavior of this compound in different environments. These studies have provided valuable insights into its potential pharmacokinetic profiles and interactions with biological receptors.

The synthesis of 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-2-yl(methyl)amine involves multi-step organic transformations, each requiring precise control to ensure high yield and purity. Advanced catalytic systems and green chemistry principles have been employed to optimize these processes, reducing environmental impact while maintaining efficiency. The development of novel catalysts has enabled the introduction of complex functionalities in a more sustainable manner, aligning with global efforts to promote eco-friendly chemical synthesis.

Recent advancements in analytical chemistry have facilitated the detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided high-resolution structural information. These data are crucial for understanding the molecular interactions that underpin its biological activity. Additionally, computational studies have been used to predict possible conformations and assess their stability under various conditions.

The biological activity of 1-(2-methylpropyl)-1H-pyrrol derivatives has been extensively studied due to their potential as pharmacological agents. Research has focused on identifying interactions with enzymes and receptors relevant to diseases such as cancer, inflammation, and neurological disorders. The unique structural features of 1 allow it to engage with multiple targets simultaneously, which could lead to synergistic effects in therapeutic interventions. Preclinical studies have begun to explore these possibilities, with promising results suggesting its utility as a lead compound for further development.

In the context of drug discovery pipelines, this compound exemplifies the importance of structural diversity in identifying novel therapeutics. Its complex framework provides numerous opportunities for derivatization, enabling the creation of libraries of compounds for high-throughput screening. Such libraries are essential for identifying molecules with optimal pharmacological profiles before moving into more costly and time-consuming clinical trials. The integration of machine learning algorithms into this process has further accelerated the identification of promising candidates.

The role of (methyl)amine functional groups in modulating bioactivity cannot be overstated. These groups are known for their ability to enhance solubility and binding affinity towards biological targets. In 1,(methyl)amine contributes to the overall reactivity and versatility of the molecule, allowing it to participate in diverse chemical reactions necessary for drug development. Understanding these interactions is crucial for designing molecules that can effectively traverse biological membranes and reach their intended targets within the body.

The synthesis and characterization efforts surrounding 2228829 highlight the intersection of traditional organic chemistry with modern computational methods. As research continues，the integration of these approaches will likely lead to more efficient discovery processes。The ability to rapidly design、synthesize，and evaluate complex molecules like 22288 will be pivotal in addressing unmet medical needs across various therapeutic areas。